Cas no 7035-09-8 (5-Chloro-2-methoxybenzaldehyde)

5-Chloro-2-methoxybenzaldehyde (CAS 6635-89-4) is a versatile aromatic aldehyde featuring both chloro and methoxy substituents on the benzene ring. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its electron-withdrawing chloro group and electron-donating methoxy group enhance reactivity in condensation and substitution reactions, making it useful for constructing complex heterocyclic frameworks. The compound exhibits good stability under standard conditions and is soluble in common organic solvents, facilitating its handling in laboratory and industrial applications. Its distinct substitution pattern enables selective functionalization, offering synthetic flexibility for targeted molecular designs.
5-Chloro-2-methoxybenzaldehyde structure
7035-09-8 structure
Product Name:5-Chloro-2-methoxybenzaldehyde
CAS No:7035-09-8
MF:C8H7ClO2
MW:170.59298157692
MDL:MFCD00033854
CID:47179
PubChem ID:3718356
Update Time:2025-06-07

5-Chloro-2-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2-methoxybenzaldehyde
    • 5-chloro-2-methoxybenzaldehyde(SALTDATA: FREE)
    • o-Anisaldehyde,5-chloro- (6CI,7CI,8CI)
    • 2-Methoxy-5-chlorobenzaldehyde
    • 3-Chloro-6-methoxybenzaldehyde
    • 5-Chloro-2-methoxy-benzaldehyde
    • Benzaldehyde, 5-chloro-2-methoxy-
    • zlchem 172
    • PubChem2639
    • ARONIS013155
    • ZLB0163
    • HXTWDGGMXZXOIV-UHFFFAOYSA-N
    • Benzaldehyde,5-chloro-2-methoxy-
    • 5-chloranyl-2-methoxy-benzaldehyde
    • BCP06178
    • BBL013692
    • SBB068756
    • STK188435
    • FC0845
    • AM1157
    • CS-W0
    • DTXSID10395454
    • A836852
    • 5-Chloro-2-methoxybenzaldehyde, AldrichCPR
    • MFCD00033854
    • DS-11463
    • FT-0600604
    • SCHEMBL95806
    • SY034456
    • CS-W017675
    • BB 0254318
    • 7035-09-8
    • EN300-45157
    • Z57772473
    • AKOS000290659
    • DB-007014
    • ALBB-001263
    • DTXCID40346313
    • MDL： MFCD00033854
    • Inchi： 1S/C8H7ClO2/c1-11-8-3-2-7(9)4-6(8)5-10/h2-5H,1H3
    • InChI Key： HXTWDGGMXZXOIV-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=C(C=O)C=1)OC

Computed Properties

  • Exact Mass: 170.01300
  • Monoisotopic Mass: 170.0134572g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Melting Point: 75-79℃
  • PSA: 26.30000
  • LogP: 2.16110
  • Sensitiveness: Air Sensitive

5-Chloro-2-methoxybenzaldehyde Security Information

  • Hazard Category Code： 22-36-51
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

5-Chloro-2-methoxybenzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

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